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Introduction

Polyamide fibers, commonly known as nylon, are synthetic polymers characterized by their
excellent strength, durability, and elasticity.[1] The dyeing of these fibers is influenced by the
presence of amino and carboxyl terminal groups, allowing for the use of various dye classes,
including acid and disperse dyes.[1] Disperse dyes, which are non-ionic and have low water
solubility, are particularly effective for achieving level dyeings on polyamide, as they are less
sensitive to variations in the fiber's chemical and physical structure.[2]

Disperse Red 86 is an anthraquinone-based disperse dye that produces a brilliant bluish-pink
to peach-pink shade.[3] It is recognized for its good overall fastness properties, especially its
high light fastness, making it a suitable candidate for applications requiring color stability.[3]
This document provides a detailed protocol for the exhaust dyeing of polyamide fibers with
Disperse Red 86 in a laboratory setting. The procedure covers the preparation of the dyebath,
the dyeing process, and post-treatment to ensure optimal color yield and fastness.

Experimental Protocol

This protocol details the exhaust dyeing method for polyamide fibers using Disperse Red 86.
The process involves a high-temperature dyeing cycle to ensure adequate diffusion and fixation
of the dye within the fiber structure.
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Materials and Equipment:

Polyamide fabric (scoured and pre-wetted)

Disperse Red 86 (C.l. 62175)

Dispersing agent (e.g., lignosulfonate-based)

Leveling agent (optional, for pale to medium shades)

Acetic acid (to adjust pH)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

Laboratory-scale high-temperature dyeing machine

Beakers, graduated cylinders, and pipettes

pH meter

Spectrophotometer (for color measurement, optional)

Procedure:

1. Dyebath Preparation:

Calculate the required amounts of dye and auxiliary chemicals based on the weight of the
fabric (owf) and the desired liquor ratio. A typical liquor ratio for laboratory dyeing is 10:1 to
20:1.[4][5]

Prepare a stock solution of Disperse Red 86 by pasting the required amount of dye powder
with a small amount of water and the dispersing agent. Gradually add more water to form a
fine, stable dispersion.

Fill the dyeing vessel with the calculated volume of water and add the dispersing agent and
leveling agent (if used).

Add the prepared dye dispersion to the dyebath and stir thoroughly.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1580897?utm_src=pdf-body
https://patents.google.com/patent/US5925149A/en
https://www.researchgate.net/publication/277968214_Dyeing_of_Nylon_66_Fabrics_Using_Disperse_Dyes_by_Microwave_Irradiation_Technology
https://www.benchchem.com/product/b1580897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Adjust the pH of the dyebath to a weakly acidic range of 4.5-5.5 using acetic acid.[6]
2. Dyeing Process:

« Introduce the pre-wetted polyamide fabric into the dyebath at a starting temperature of
approximately 40°C.

o Gradually raise the temperature of the dyebath to the dyeing temperature. For polyamide, a
temperature of 100°C (at the boil) is often sufficient.[5]

e Hold the temperature at 100°C for 45-60 minutes to allow for dye diffusion and fixation.
» After the dyeing cycle is complete, cool the dyebath down to 70-80°C.

3. Post-Treatment (Reduction Clearing):

e Remove the dyed fabric from the dyebath and rinse with warm water.

e Prepare a reduction clearing bath containing sodium hydroxide (e.g., 2 g/L) and sodium
hydrosulfite (e.g., 2 g/L).[6]

o Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed dye
from the fiber surface.[3][6] This step is crucial for improving the wet fastness properties of
the dyed fabric.

» Rinse the fabric thoroughly with hot water, followed by a cold water rinse.
» Neutralize the fabric with a dilute acetic acid solution, if necessary.
 Finally, rinse with cold water and air dry.

Data Presentation

The following table summarizes the key quantitative parameters for the dyeing protocol and the
expected fastness properties of Disperse Red 86 on polyamide fibers.
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Parameter

Recommended Value

Notes

Dyeing Parameters

Disperse Red 86

0.5 - 2.0% (owf)

Adjust based on desired shade
depth.

A lower liquor ratio is more

Liquor Ratio 10:1-20:1 )
economical.[4]
A weakly acidic medium is
pH 45-55 optimal for disperse dyeing of
polyamide.[6]
Dispersing Agent 1.0-2.0g/L Prevents dye agglomeration.
Recommended for pale to
Leveling Agent 0.5-1.0g/L medium shades to ensure
even dyeing.
] Dyeing at the boil is effective
Dyeing Temperature 100°C

for polyamide.[5]

Dyeing Time

45 - 60 minutes

At dyeing temperature.

Reduction Clearing

Sodium Hydroxide 2.0g/L

Sodium Hydrosulfite 2.0g/L
Temperature 70 - 80°C

Time 15 - 20 minutes

Fastness Properties

Light Fastness

Good to Excellent

Disperse Red 86 is known for

its high light fastness.[3]

Wash Fastness

Moderate to Good

Reduction clearing significantly

improves wash fastness.

Rubbing Fastness

Good
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Sublimation Fastness Good to Excellent [3]

Visualizations

The following diagrams illustrate the experimental workflow for dyeing polyamide fibers with
Disperse Red 86.
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Caption: Experimental workflow for dyeing polyamide with Disperse Red 86.
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Caption: Signaling pathway of disperse dye on polyamide fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disperse-red-86]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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